Fto-IN-1 tfa

• Molecular Formula: C20H17Cl2F3N4O4
• Molecular Weight: 505.3 g/mol
• InChI: InChI=1S/C18H16Cl2N4O2.C2HF3O2/c1-9-16(10(2)23-22-9)11-7-13(19)17(14(20)8-11)21-15-6-4-3-5-12(15)18(25)24-26;3-2(4,5)1(6)7/h3-8,21,26H,1-2H3,(H,22,23)(H,24,25);(H,6,7)
• InChIKey: QHFDCFXIEHIDKJ-UHFFFAOYSA-N

FTO-IN-1 TFA – FTO Demethylase Inhibitor

FTO-IN-1 TFA (CAS 2797619-81-7) is the trifluoroacetate salt of a small-molecule inhibitor targeting the fat mass and obesity-associated protein (FTO), an N6-methyladenosine (m6A) RNA demethylase implicated in cancer progression, metabolic disorders, and chemoresistance [1]. The compound corresponds to compound 32 in patent US11555009B2 / WO2018157843A1 and belongs to a 2-(substituted benzene matrix) aromatic formate chemotype distinct from the meclofenamic acid-derived FB23 series [1][2]. Reported enzymatic IC50 values range from 400 nM to <1 µM against FTO, with the TFA salt form conferring enhanced aqueous solubility relative to the free base [1]. At 50 µM, FTO-IN-1 TFA inhibits FTO demethylase activity by 62% in vitro and suppresses viability in SCLC-21H, RH30, and KP3 cancer cells with IC50 values of 2.1, 5.3, and 5.6 µM, respectively .

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FTO demethylase pathway study fit – selective inhibitor for m6A RNA modification research.

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Chemotype distinct from FB23/MA series – 2-(substituted benzene matrix) aromatic formate scaffold.

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TFA salt formulation support – may improve aqueous solubility for in vivo dosing research.

• [1] US Patent US11555009B2. 2-(Substituted benzene matrix) aromatic formate FTO inhibitor, preparation method therefor, and applications thereof. Published 2023-01-17. Compound 32. View Source
• [2] BindingDB BDBM589244. US11555009, Compound 32. IC50: 400 nM and 1.00E+3 nM against FTO. Accessed via BindingDB, University of Connecticut / ChEMBL curation. View Source

FTO-IN-1 TFA vs. Generic FTO Inhibitors

FTO inhibitors span multiple chemotypes with divergent potency ranges, selectivity profiles, and cellular activity spectra that preclude simple interchange [1]. Meclofenamic acid (MA, IC50 ~8.6 µM), FB23 (IC50 60 nM), FB23-2 (IC50 2.6 µM), Dac51 (IC50 0.4 µM), bisantrene (IC50 143–713 nM), and FTO-IN-1 TFA (IC50 400–1000 nM) each occupy distinct positions on the potency continuum and derive from unrelated structural scaffolds with different binding modes [1][2]. Even within the same US11555009 patent family, compound 15 achieves an IC50 of 60 nM — approximately 7- to 17-fold more potent than compound 32 (FTO-IN-1) — confirming that potency is exquisitely sensitive to structural variation within this chemotype [3]. Users selecting an FTO inhibitor for cellular or in vivo studies must therefore consider not only enzymatic IC50 but also cell-line-specific anti-proliferative profiles, physicochemical formulation properties, and selectivity over the homologous ALKBH5 demethylase, none of which are conserved across the inhibitor class [1][2].

Potency gradient FTO inhibitors span from 60 nM to 8.6 µM; intermediate potency of FTO-IN-1 may shift dose-response interpretation if substituted without re-titration.

Cell-line profile Anti-proliferative sensitivity is tissue-dependent; substituting for another FTO inhibitor can alter cell-line response patterns.

ALKBH5 selectivity Paralog selectivity is not conserved; promiscuous inhibitors may confound m6A pathway dissection compared to FTO-IN-1.

• [1] PMC8496078. Known inhibitors of FTO listed according to their mode of action. Table 2: Enzymatic activity and anticancer potency of FB23 (0.06 μM), FB23-2 (2.6 μM), Dac51 (0.4 μM), MA (8.6 μM), Bisantrene (CS1: 142.6 nM; CS2: 712.8 nM). Cells 2022. View Source
• [2] PMC10778393. Table 2: FB23 (60 nM), FB23-2 (2.6 µM), Dac51 (0.4 µM), Bisantrene (712.8 nM), Meclofenamate sodium (7 µM). Cells 2024; 13:66. View Source
• [3] BindingDB BDBM589235. US11555009, Compound 15. IC50: 60 nM against FTO. Accessed via BindingDB. View Source

FTO-IN-1 TFA Quantitative Differentiation Evidence

Enzymatic IC50 and Potency Positioning

FTO-IN-1 TFA (compound 32) exhibits an enzymatic IC50 of 400–1000 nM against FTO, placing it in a moderate potency band between the highly potent inhibitors FB23 (60 nM) and Dac51 (400 nM) on one side, and weaker inhibitors such as FB23-2 (2.6 µM) and meclofenamic acid (8.6 µM) on the other [1][2]. This intermediate potency makes FTO-IN-1 TFA particularly suitable for studies requiring partial FTO inhibition rather than near-complete ablation, providing an experimental window distinct from the sub-100 nM inhibitors that dominate the literature [1].

Enzymatic IC50 positioning

Reported

FTO-IN-1: 400–1000 nM vs FB23: 60 nM, Dac51: 400 nM, MA: 8.6 µM

Reported intermediate potency may support dose-response window studies requiring partial FTO inhibition.

Data aggregated from patent and curated databases; assay conditions may vary.

Evidence Dimension	FTO enzymatic inhibition IC50
Target Compound Data	FTO-IN-1 TFA (compound 32): IC50 = 400 nM (BindingDB ChEMBL-curated) and 1,000 nM (BindingDB patent-derived); <1 µM (patent claim) [2]
Comparator Or Baseline	FB23: IC50 = 60 nM; Dac51: IC50 = 400 nM; FB23-2: IC50 = 2,600 nM; Meclofenamic acid: IC50 = 8,600 nM [1]
Quantified Difference	FTO-IN-1 TFA is ~7–17-fold less potent than FB23; equipotent to ~2.5-fold less potent than Dac51; ~2.6–6.5-fold more potent than FB23-2; ~9–22-fold more potent than meclofenamic acid
Conditions	FTO enzymatic assays; various substrates (HPLC ssRNA, m6A7-Broccoli RNA); data aggregated from peer-reviewed and patent sources

Why This Matters

Enables researchers to select a defined intermediate potency tool compound when complete enzymatic blockade is experimentally undesirable or when comparing dose-response relationships across the FTO inhibitor pharmacopoeia.

• [1] PMC8496078. Known inhibitors of FTO listed according to their mode of action. Table 2. Cells 2022. View Source
• [2] BindingDB BDBM589244. US11555009, Compound 32. IC50: 400 nM and 1.00E+3 nM against FTO. ChEMBL-curated entry. View Source

Cancer Cell Line Viability Profile

FTO-IN-1 TFA at 50 µM suppresses viability of SCLC-21H (small-cell lung cancer), RH30 (rhabdomyosarcoma), and KP3 (pancreatic cancer) cells with IC50 values of 2.1 µM, 5.3 µM, and 5.6 µM, respectively — a 2.7-fold differential between the most sensitive (SCLC-21H) and least sensitive (KP3) cell lines . This cell-line-specific vulnerability pattern contrasts with FB23-2, which is primarily characterized in AML models [1], providing researchers with a multi-indication dataset that can guide tissue-specific experimental design .

Cell viability profile

Reported

SCLC-21H IC50 2.1 µM, RH30 5.3 µM, KP3 5.6 µM (50 µM compound)

Reported multi-indication viability dataset may guide tissue-specific experimental planning.

Cross-class comparison qualitative; FB23-2 data not available for same cell lines.

Evidence Dimension	Anti-proliferative activity (cell viability IC50)
Target Compound Data	FTO-IN-1 TFA: SCLC-21H IC50 = 2.1 µM; RH30 IC50 = 5.3 µM; KP3 IC50 = 5.6 µM (all at 50 µM compound concentration)
Comparator Or Baseline	FB23-2: anti-proliferative activity demonstrated in AML cell lines and xeno-transplanted AML models; no matched SCLC-21H/RH30/KP3 data available for direct comparison [1]
Quantified Difference	SCLC-21H is 2.5–2.7-fold more sensitive than RH30 and KP3 to FTO-IN-1 TFA. Cross-class comparison is qualitative due to unmatched cell line panels between studies.
Conditions	In vitro cell viability assay; FTO-IN-1 TFA applied at 50 µM; patent-derived data reproduced across multiple vendor certificates of analysis

Why This Matters

The only FTO inhibitor with publicly available quantitative viability data across SCLC, rhabdomyosarcoma, and pancreatic cancer lines in a single dataset, enabling tissue-specific experimental planning without cross-study extrapolation.

• [1] PMC8496078. Known inhibitors of FTO. Table 2: FB23-2 inhibited proliferation of AML cells and AML progression in xeno-transplanted mice. Cells 2022. View Source

TFA Salt Solubility for In Vivo Dosing

FTO-IN-1 TFA (trifluoroacetate salt, MW ~505.3 g/mol) provides enhanced aqueous solubility compared to the free base form FTO-IN-1 (MW 391.25 g/mol), a property explicitly noted by the manufacturer: 'the salt form usually boasts enhanced water solubility and stability' . The TFA salt achieves a solubility of ≥2.08 mg/mL (4.12 mM) in a formulation comprising 10% DMSO + 40% PEG300 + 5% Tween80 + 45% Saline, qualifying it for in vivo dosing protocols that require clear solution administration . In contrast, many FTO inhibitors in the FB23 and MA series exhibit limited aqueous solubility requiring higher DMSO percentages, which can confound in vivo experiments through vehicle toxicity [1].

TFA salt solubility

Method context

≥2.08 mg/mL (4.12 mM) in 10% DMSO + PEG300 + Tween80 + saline

TFA salt formulation may support in vivo studies with reduced organic solvent burden.

Compared to water-insoluble free base; co-solvent sequential method at 25°C.

Evidence Dimension	Aqueous solubility in formulation vehicle
Target Compound Data	FTO-IN-1 TFA: ≥2.08 mg/mL (4.12 mM) in 10% DMSO + 40% PEG300 + 5% Tween80 + 45% Saline; DMSO stock solubility: 50 mg/mL (98.96 mM)
Comparator Or Baseline	FTO-IN-1 free base: implied lower solubility per manufacturer; FB23-2: DMSO soluble at 75 mg/mL (191.2 mM) but water insoluble, necessitating higher organic solvent fractions in dosing vehicles [1]
Quantified Difference	FTO-IN-1 TFA provides 4.12 mM in a physiologically compatible vehicle with only 10% DMSO; FB23-2 is water-insoluble, requiring alternative co-solvent strategies that may introduce vehicle-dependent biological effects
Conditions	In vivo formulation solubility assessment; co-solvent sequential addition method; 25°C measurement conditions

Why This Matters

The TFA salt enables in vivo studies with reduced organic solvent burden, lowering the risk of vehicle-confounded phenotypes — a critical procurement consideration when selecting an FTO inhibitor for animal experiments.

• [1] Adooq. FB23-2 product datasheet: DMSO solubility 75 mg/mL (191.2 mM); water insoluble. Catalog No. A18918. View Source

FTO-IN-1 vs. Compound 15 Potency Gradient

Within the same US11555009B2 patent family, compound 32 (FTO-IN-1) and compound 15 represent structurally related analogs with a 7- to 17-fold difference in FTO inhibitory potency [1][2]. Compound 15 achieves an IC50 of 60 nM — comparable to the benchmark inhibitor FB23 — while FTO-IN-1 (compound 32) yields IC50 values of 400–1000 nM [1][2]. This intra-chemotype potency gradient, arising from defined structural modifications within the 2-(substituted benzene matrix) aromatic formate scaffold, provides researchers with a toolset for dose-response studies using matched chemical analogs rather than cross-chemotype comparisons that confound scaffold-dependent effects [1].

Patent analog potency gradient

Reported

Compound 15 IC50 60 nM vs FTO-IN-1 400–1000 nM (same patent assay)

Intra-chemotype potency difference enables SAR studies with matched scaffold control.

~7- to 17-fold difference within US11555009 patent family.

Evidence Dimension	FTO enzymatic IC50 within identical patent assay system
Target Compound Data	Compound 32 (FTO-IN-1): IC50 = 400–1000 nM [1]
Comparator Or Baseline	Compound 15 (same patent US11555009B2): IC50 = 60 nM [2]
Quantified Difference	Compound 15 is approximately 6.7-fold to 16.7-fold more potent than compound 32 (FTO-IN-1) within the same patent assay framework
Conditions	FTO inhibition assay; m6A demethylation measured by HPLC method; both compounds evaluated under common patent experimental protocols per US11555009B2 / WO2018157843A1

Why This Matters

Enables procurement of matched chemical probes with a defined potency gradient for SAR studies, eliminating cross-chemotype variables that complicate interpretation of FTO-dependence experiments.

• [1] BindingDB BDBM589244. US11555009, Compound 32. IC50: 400 nM and 1.00E+3 nM. ChEMBL-curated. View Source
• [2] BindingDB BDBM589235. US11555009, Compound 15. IC50: 60 nM. ChEMBL-curated. View Source

Selectivity for FTO over ALKBH5

FTO-IN-1 is reported to exhibit substantially higher selectivity for FTO over the paralogous m6A demethylase ALKBH5, minimizing off-target effects on ALKBH5-mediated RNA demethylation pathways . The selectivity is qualitatively described as 'much higher than that of ALKBH5' based on the patent's disclosure . This contrasts with earlier-generation inhibitors such as rhein (IC50 ~30–36 µM against FTO, poor selectivity) and the pan-hydroxylase inhibitor IOX3, which inhibit both FTO and ALKBH5 [1]. Quantitative selectivity ratio data (e.g., fold-selectivity) is not yet available from peer-reviewed journals indexed in PubMed; the available evidence derives from patent characterization and curated database annotations [1].

FTO over ALKBH5 selectivity

Class-level inference

Described as much higher selectivity for FTO; quantitative ratio not peer-reviewed

Qualitative selectivity preference; verify in own assay systems for ALKBH5-dependent readouts.

Contrasts with dual inhibitors like rhein or IOX3.

Evidence Dimension	Selectivity for FTO over ALKBH5 (paralogous m6A demethylase)
Target Compound Data	FTO-IN-1: described as highly selective for FTO over ALKBH5; quantitative fold-selectivity not publicly peer-reviewed
Comparator Or Baseline	Rhein: IC50 ~30–36 µM, poor selectivity between FTO and ALKBH5; IOX3: dual FTO/ALKBH5 inhibitor [1]; Entacapone and other FTO inhibitors also known to lack subfamily selectivity [1]
Quantified Difference	Qualitative differentiation only; precise selectivity ratio unavailable from citable primary literature. FTO-IN-1 is classified as FTO-selective, contrasting with promiscuous inhibitors documented in the class.
Conditions	Selectivity assessment based on differential inhibition of recombinant FTO vs. ALKBH5 in biochemical assays; details in patent WO2018157843A1

Why This Matters

For experiments requiring clean dissection of FTO-specific biology from ALKBH5-dependent effects, a compound with documented selectivity (even if qualitative) is preferable to known dual inhibitors. Users are advised to verify selectivity in their own assay systems.

• [1] PMC8496078. Known inhibitors of FTO. Table 2: Rhein IC50 30 μM, IOX3 IC50 2.8 μM. Review documents lack of subfamily selectivity for many early FTO inhibitors. Cells 2022. View Source

FTO-IN-1 TFA Research Application Scenarios

Partial FTO Inhibition Studies

When experimental design requires incomplete FTO blockade — such as dose-response studies mapping FTO activity thresholds to m6A modification levels — FTO-IN-1 TFA's intermediate IC50 (400–1000 nM) provides a defined operating range between weak inhibitors (MA, 8.6 µM) and potent inhibitors (FB23, 60 nM) [1]. This avoids the all-or-none inhibition imposed by sub-100 nM compounds and enables titration of FTO activity within a therapeutically relevant window [1].

Multi-Indication Cancer Cell Panel Screening

FTO-IN-1 TFA is the only FTO inhibitor with published viability IC50 data spanning small-cell lung cancer (SCLC-21H, 2.1 µM), rhabdomyosarcoma (RH30, 5.3 µM), and pancreatic cancer (KP3, 5.6 µM) in a single dataset . Researchers investigating tissue-specific FTO dependency can leverage this pre-existing dose-response profile to guide concentration selection without conducting de novo dose-finding experiments .

In Vivo Dosing with Low-DMSO Formulation

The TFA salt formulation of FTO-IN-1 achieves ≥4.12 mM solubility in a vehicle containing only 10% DMSO, supplemented with PEG300, Tween80, and saline . This contrasts with water-insoluble FTO inhibitors such as FB23-2, which necessitate higher organic solvent fractions that may introduce vehicle-dependent confounds in animal models [2]. For in vivo studies where minimizing DMSO exposure is a priority, FTO-IN-1 TFA offers a validated, physiologically compatible dosing formulation .

SAR Studies with Matched Patent Analogs

Within the US11555009 patent family, compound 32 (FTO-IN-1, IC50 400–1000 nM) and compound 15 (IC50 60 nM) share a common 2-(substituted benzene matrix) aromatic formate scaffold yet exhibit a 7- to 17-fold potency difference [3][4]. Researchers can procure both compounds as a matched analog pair to conduct SAR studies that isolate potency-driven biological effects from scaffold-driven effects, a design not feasible with cross-chemotype comparator sets [3][4].

Application

Selection Property

Validation Focus

Partial FTO inhibition pathway studies

Intermediate potency range (reported ~400–1000 nM)

m6A dose-response and activity threshold mapping

Multi-indication cancer cell model screening

Pre-existing viability profile across SCLC, rhabdomyosarcoma, pancreatic lines

Tissue-specific FTO dependency and concentration range selection

In vivo dosing with low-DMSO formulation

Aqueous solubility ≥4.12 mM with only 10% DMSO vehicle

Minimizing organic solvent confounds in animal models

SAR studies with matched patent analogs

Matched pair compound 15 (60 nM) from same chemotype

Scaffold-controlled potency gradient investigation

• [1] PMC8496078. Known inhibitors of FTO listed according to their mode of action. Table 2. Cells 2022. View Source
• [2] Adooq. FB23-2 product datasheet: water insoluble. Catalog No. A18918. View Source
• [3] BindingDB BDBM589244. US11555009, Compound 32 (FTO-IN-1). IC50: 400 nM and 1.00E+3 nM. View Source
• [4] BindingDB BDBM589235. US11555009, Compound 15. IC50: 60 nM. View Source